Cas no 905765-38-0 (2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide)

• Product Name: 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• CAS No: 905765-38-0
• MF: C₁₆H₁₃ClN₆O₃S
• MW: 404.8308198452
• CID: 5495252
• Update Time: 2025-05-21

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C16H13ClN6O3S/c17-11-3-1-10(2-4-11)15-20-21-16(22(15)18)27-9-14(24)19-12-5-7-13(8-6-12)23(25)26/h1-8H,9,18H2,(H,19,24)
• InChI Key： JCRUJHHBOFHJBG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CSC1N(N)C(C2=CC=C(Cl)C=C2)=NN=1

Additional information on 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

Research Brief on 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS: 905765-38-0)

Recent studies on the compound 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS: 905765-38-0) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This molecule, characterized by its unique triazole and acetamide moieties, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The compound's structural features, particularly the presence of a 4-chlorophenyl and 4-nitrophenyl group, contribute to its enhanced binding affinity and specificity toward various biological targets.

One of the key areas of research has focused on the compound's mechanism of action. Preliminary in vitro studies suggest that it exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, molecular docking simulations have revealed strong interactions between the compound and the active sites of target proteins, further supporting its potential as a therapeutic agent. These findings are particularly relevant for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Another significant aspect of the research involves the compound's antimicrobial properties. Recent studies have demonstrated its effectiveness against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key metabolic enzymes has been identified as a possible mechanism underlying its antimicrobial activity. These results suggest that 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide could serve as a lead compound for the development of new antibiotics.

In the context of cancer research, the compound has shown promising results in preclinical models. Studies have reported its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's selectivity toward cancer cells, while sparing normal cells, has been attributed to its modulation of specific signaling pathways, such as the PI3K/Akt/mTOR cascade. These findings underscore its potential as a targeted therapy for certain types of cancer.

Despite these encouraging results, further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic properties. Current investigations are focused on optimizing its synthetic route to improve yield and purity, as well as evaluating its safety profile in animal models. Additionally, efforts are underway to explore its potential in combination therapies, which could enhance its therapeutic efficacy and overcome resistance mechanisms.

In conclusion, 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide represents a versatile and promising compound in the field of medicinal chemistry. Its multifaceted biological activities, coupled with its unique structural features, make it a valuable candidate for further development. Continued research efforts will be essential to translate these findings into clinical applications, ultimately benefiting patients in need of novel therapeutic options.